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Introduction
Basic nickel carbonate is an inorganic compound of significant industrial importance, primarily

serving as a precursor in the synthesis of nickel-based catalysts, pigments, and materials for

batteries. It is not a single, stoichiometric compound but rather a mixed salt containing nickel(II)

carbonate (NiCO₃), nickel(II) hydroxide (Ni(OH)₂), and water of hydration. Its general formula is

often represented as xNiCO₃·yNi(OH)₂·zH₂O. The most frequently cited compositions in

industrial contexts are Ni₄CO₃(OH)₆(H₂O)₄ and NiCO₃·2Ni(OH)₂·xH₂O.[1][2][3][4] The variable

composition and degree of hydration significantly influence its physical and chemical

properties, including its crystal structure.

This technical guide provides a comprehensive overview of the crystal structure of basic nickel
carbonate, addressing both its amorphous nature in synthetic preparations and the well-

defined crystal structures of its naturally occurring mineral analogs.

The Amorphous Nature of Synthetic Basic Nickel
Carbonate
Commercially produced basic nickel carbonate is typically a pale green, amorphous powder.

[5] The precipitation methods used for its synthesis often result in a product that lacks long-

range crystalline order. X-ray diffraction (XRD) patterns of such synthetic basic nickel
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carbonate typically show broad, diffuse peaks rather than the sharp, well-defined reflections

characteristic of a crystalline material. These patterns confirm the presence of both NiCO₃ and

Ni(OH)₂ components within the composite material.[5]

The amorphous nature arises from the rapid precipitation process, which does not allow for the

formation of a regular, repeating atomic arrangement. The precise ratio of carbonate to

hydroxide and the amount of incorporated water can vary depending on the synthesis

conditions, further contributing to the lack of crystallinity.

Crystal Structures of Basic Nickel Carbonate
Minerals
In contrast to synthetic variants, several naturally occurring minerals are chemically analogous

to basic nickel carbonate and possess well-defined crystal structures. These minerals provide

valuable insights into the possible atomic arrangements in crystalline forms of basic nickel
carbonate. The crystallographic data for these minerals are summarized in the following

tables.

Zaratite: A Hydrated Nickel Hydroxycarbonate
Zaratite is a bright emerald-green mineral with the chemical formula Ni₃(CO₃)(OH)₄·4H₂O.[6][7]

It is found as a secondary mineral in serpentinized ultramafic rocks.[7] Zaratite crystallizes in

the isometric (cubic) crystal system.[6][7]
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Table 1: Crystallographic Data for Zaratite

Chemical Formula Ni₃(CO₃)(OH)₄·4H₂O[6]

Crystal System Isometric[6]

Space Group Not determined

Lattice Parameter (a) 6.16 Å[6]

Unit Cell Volume 233.74 Å³[6]

Color Emerald-green[6]

Luster Vitreous, Greasy[6]

Hardness (Mohs) 3.5[6]

Specific Gravity 2.57 - 2.649[6]

Nullaginite: An Anhydrous Basic Nickel Carbonate
Nullaginite, with the formula Ni₂(CO₃)(OH)₂, is a green mineral that belongs to the malachite-

rosasite group.[8] It crystallizes in the monoclinic system.[8]
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Table 2: Crystallographic Data for Nullaginite

Chemical Formula Ni₂(CO₃)(OH)₂[8]

Crystal System Monoclinic[8]

Space Group P2₁/b[8]

Lattice Parameters a = 9.2363 Å[8]

b = 12.0016 Å[8]

c = 3.0912 Å[8]

β = 90.48°[8]

Unit Cell Volume 342.65 Å³[8]

Color Green[8]

Luster Waxy, Dull[8]

Hardness (Mohs) 1.5 - 2[8]

Specific Gravity 3.56 (measured), 4.10 (calculated)[8][9]

Otwayite: A Hydrated Basic Nickel Carbonate
Otwayite is a green, hydrated nickel carbonate mineral with the formula Ni₂(CO₃)(OH)₂·H₂O.

[10][11] It crystallizes in the orthorhombic system.[10][11]
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Table 3: Crystallographic Data for Otwayite

Chemical Formula Ni₂(CO₃)(OH)₂·H₂O[10]

Crystal System Orthorhombic[10]

Space Group Not determined

Lattice Parameters a = 10.18 Å[10]

b = 27.4 Å[10]

c = 3.22 Å[10]

Unit Cell Volume 898.2 Å³[10]

Color Bright green[10]

Luster Waxy, Silky[10]

Hardness (Mohs) 4[11]

Specific Gravity 3.41[10][11]

Recently Synthesized Crystalline Basic Nickel
Carbonate
Recent research has led to the hydrothermal synthesis of a new crystalline basic nickel
carbonate with the formula Ni₁₂(CO₃)₈(OH)₈·(x – 1)H₂O (where x = 6–8). This compound

exhibits a cubic crystal structure.[12]
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Table 4: Crystallographic Data for a Synthetic

Crystalline Basic Nickel Carbonate

Chemical Formula Ni₁₂(CO₃)₈(OH)₈·(x – 1)H₂O (x = 6–8)[12]

Crystal System Cubic[12]

Space Group P-43m[12]

Lattice Parameter (a) 8.3814(2) Å[12]

Structural Feature

The crystal structure is composed of edge-

linked [NiO₆] octahedra and carbonate units that

form cages. These interconnected cages create

channels filled with disordered water molecules,

leading to zeolite-like behavior.[12]

Experimental Protocols
The synthesis of basic nickel carbonate is typically achieved through precipitation from an

aqueous solution. The specific protocol significantly impacts the composition and crystallinity of

the final product.

General Precipitation Method
A common method for synthesizing basic nickel carbonate involves the reaction of a soluble

nickel salt (e.g., nickel sulfate, nickel nitrate) with a carbonate source (e.g., sodium carbonate,

sodium bicarbonate).[5][13]

Protocol:

Solution Preparation: Prepare an aqueous solution of a nickel salt (e.g., nickel sulfate,

NiSO₄) and a separate aqueous solution of a carbonate source (e.g., sodium carbonate,

Na₂CO₃).

Precipitation: Add the carbonate solution to the nickel salt solution under controlled

conditions of temperature and pH. The pH is a critical parameter, with more alkaline

conditions favoring the formation of a higher proportion of nickel hydroxide.[5] A typical pH

range for the synthesis is between 7 and 9.[5]
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Aging: The resulting precipitate slurry is often aged (stirred for a period) to allow for the

stabilization of the product.

Washing and Filtration: The precipitate is then washed thoroughly with deionized water to

remove soluble byproducts (e.g., sodium sulfate) and subsequently filtered.

Drying: The final product is dried at a relatively low temperature (e.g., 40-60 °C) to obtain the

basic nickel carbonate powder.[5]

Hydrothermal Synthesis of Crystalline Basic Nickel
Carbonate
To obtain a more crystalline product, hydrothermal synthesis methods can be employed. These

methods involve carrying out the precipitation reaction at elevated temperatures and pressures.

[12][14][15]

Protocol:

Reactant Mixture: A solution containing a nickel source (e.g., nickel nitrate) and a

precipitating agent that also acts as a hydrolysis agent (e.g., urea) is prepared.

Hydrothermal Reaction: The mixture is sealed in an autoclave and heated to a specific

temperature (e.g., 120-180 °C) for a defined period (e.g., 12-24 hours). Under these

conditions, urea decomposes to generate carbonate and ammonia in situ, leading to a more

controlled precipitation and crystallization process.

Product Recovery: After the reaction, the autoclave is cooled to room temperature. The

resulting crystalline product is collected by filtration, washed with deionized water and

ethanol, and dried.
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Logical Relationship of Basic Nickel Carbonate Forms
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Logical Relationship of Basic Nickel Carbonate Forms

Synthetic Basic Nickel Carbonate Crystalline Analogs (Minerals & Synthetic)

Amorphous/Poorly Crystalline Zaratite Nullaginite Otwayite Synthetic Crystalline

Basic Nickel Carbonate

Commonly Synthesized Natural Occurrence Natural Occurrence Natural Occurrence Specialized Synthesis

Click to download full resolution via product page

Caption: Relationship between amorphous and crystalline forms of basic nickel carbonate.

Experimental Workflow for Basic Nickel Carbonate
Synthesis
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General Experimental Workflow for Basic Nickel Carbonate Synthesis

Start

Prepare Aqueous Solutions
(Nickel Salt & Carbonate Source)

Precipitation
(Controlled pH & Temperature)

Aging of Slurry

Washing & Filtration

Drying

Basic Nickel Carbonate Powder
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Caption: Workflow for the synthesis of basic nickel carbonate via precipitation.

Conclusion
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The term "basic nickel carbonate" encompasses a range of compositions rather than a single,

well-defined compound. While synthetic routes typically yield an amorphous or poorly

crystalline material, the study of its naturally occurring mineral analogs—zaratite, nullaginite,

and otwayite—provides crucial crystallographic data and insight into the potential ordered

structures. Recent advances in hydrothermal synthesis have also demonstrated the possibility

of producing crystalline basic nickel carbonate with novel cage-like structures. For

researchers and professionals in drug development and materials science, understanding the

dependence of the crystal structure on the synthesis conditions is paramount for controlling the

physicochemical properties of the final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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